Cas no 908230-61-5 (8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one)

• Product Name: 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one
• CAS No: 908230-61-5
• MF: C₁₅H₁₂N₂O₄
• MW: 284.266783714294
• CID: 5454248
• Update Time: 2025-06-13

8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-(3-methylpyrazole-1-carbonyl)chromen-2-one
• 2H-1-Benzopyran-2-one, 8-methoxy-3-[(3-methyl-1H-pyrazol-1-yl)carbonyl]-
• 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one

• Inchi： 1S/C15H12N2O4/c1-9-6-7-17(16-9)14(18)11-8-10-4-3-5-12(20-2)13(10)21-15(11)19/h3-8H,1-2H3
• InChI Key： KJVHWCISYVICAW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OC)C=CC=C2C=C1C(N1C=CC(C)=N1)=O

Additional information on 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one

Introduction to 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one (CAS No. 908230-61-5)

8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound belongs to the chromenone class, characterized by a chromene core with an additional carbonyl group at the 2-position and a methoxy substituent at the 8-position. The presence of a 3-methyl-1H-pyrazole moiety further enhances its molecular diversity, making it a promising candidate for various biological applications.

The chemical structure of 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one (CAS No. 908230-61-5) can be described as a fused system of a benzopyranone ring system with a pyrazolone substituent. This unique arrangement contributes to its potential pharmacological activity by influencing both electronic and steric properties. The methoxy group at the 8-position of the chromene ring introduces hydrophilicity, while the methyl-substituted pyrazole ring adds lipophilicity, creating a balanced profile for membrane permeability and target interaction.

In recent years, chromenone derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one makes it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The chromenone core is known for its ability to interact with biological targets such as enzymes and receptors, while the pyrazole moiety can modulate binding affinity and selectivity. This dual functionality makes it an ideal candidate for designing novel therapeutic agents.

Recent studies have highlighted the importance of 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one in the context of cancer research. Researchers have observed that chromenone derivatives can induce apoptosis in cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. The presence of the pyrazole group in this compound may enhance its ability to interact with specific proteins that are overexpressed in tumor cells, leading to more targeted therapy.

The synthesis of 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the methoxy group and the pyrazole substituent necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently.

In addition to its pharmacological potential, 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one has shown promise in other areas of research. For instance, it has been investigated for its antioxidant properties, which are crucial in preventing oxidative stress-related diseases. The chromenone core is known to scavenge free radicals effectively, making this compound a candidate for developing antiaging therapies.

The structural features of 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one also make it suitable for use as an intermediate in the synthesis of more complex molecules. Its versatile framework allows for further functionalization, enabling chemists to explore new chemical spaces and discover novel bioactive compounds.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding interactions between 8-methoxy-3-(3-methyl-1H-pyrazole-1-carbonyl)-2H-chromen-2-one and biological targets. These studies have provided valuable insights into its mechanism of action and have helped guide experimental efforts towards optimizing its therapeutic efficacy.

The growing interest in natural product-inspired drug design has also influenced research on 8-methoxy-3-(3-methyl-1H-pyrazole)-1-carbonyl)-2H-chromen - 2-one. By leveraging structural motifs found in nature, scientists aim to develop compounds that mimic the biological activities of natural products while offering improved pharmacokinetic properties. The chromenone derivatives fit well within this paradigm due to their structural complexity and biological relevance.

In conclusion, 8 - methoxy - 3 - ( 3 - methyl - 1 H - pyrazol - 1 - carbonyl ) - 2 H - chromen - 2 - one ( CAS No . 908230 - 61 - 5 ) represents a fascinating compound with significant potential in pharmaceutical research . Its unique structure , combined with its demonstrated biological activities , makes it an attractive candidate for further exploration . As research continues , we can expect to see more applications emerge from this versatile chemical scaffold .